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Technical Support Center: F1839-I Foam Testing
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing

cracking in F1839-I foam during mechanical testing. The F1839 designation refers to a rigid,

closed-cell polyurethane foam compliant with ASTM F1839, which is utilized as a standard

material for testing orthopedic devices and instruments.[1][2][3][4] The "-I" designation may

refer to a specific grade or lot; the principles outlined in this guide are applicable to all grades of

F1839 foam.

Frequently Asked Questions (FAQs)
Q1: What is F1839 foam and why is it used in our research?

A1: F1839 foam is a rigid polyurethane foam manufactured to meet the specifications of ASTM

F1839.[2][3] It serves as a standardized testing medium that mimics the mechanical properties

of human cancellous bone.[1][2] This consistency is crucial for the comparative mechanical

testing of orthopedic devices and instruments, ensuring reliable and reproducible results.[1][5]

Q2: We are observing cracks in the F1839-I foam samples even before testing. What could be

the cause?

A2: Pre-existing cracks can arise from several factors, including improper storage, handling, or

specimen preparation. F1839 foam is susceptible to damage from environmental conditions.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b161263?utm_src=pdf-interest
https://www.benchchem.com/product/b161263?utm_src=pdf-body
https://www.testresources.net/applications/standards/astm/astm-f1839-rigid-polyurethane-foam-orthopedic-devices
https://store.astm.org/f1839-08r21.html
https://standards.iteh.ai/catalog/standards/astm/08613de9-b7ad-40fd-abc4-614e4663d9c4/astm-f1839-082021
https://www.mecmesin.com/standard/astm-f1839-08
https://store.astm.org/f1839-08r21.html
https://standards.iteh.ai/catalog/standards/astm/08613de9-b7ad-40fd-abc4-614e4663d9c4/astm-f1839-082021
https://www.testresources.net/applications/standards/astm/astm-f1839-rigid-polyurethane-foam-orthopedic-devices
https://store.astm.org/f1839-08r21.html
https://www.testresources.net/applications/standards/astm/astm-f1839-rigid-polyurethane-foam-orthopedic-devices
https://endolab.org/mt-polymer-analysis/astm-f1839/
https://www.benchchem.com/product/b161263?utm_src=pdf-body
https://us.tchweb.com/blogs/foam-fabrication/what-leads-to-the-failure-of-polyurethane-foams
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[7] High humidity can lead to moisture absorption and subsequent degradation of the foam's

mechanical properties, while exposure to temperature extremes can cause thermal stress.[7]

Rough handling during transportation or machining can also introduce microcracks that may

propagate during testing.

Q3: Can the orientation of the foam block affect the test results and the likelihood of cracking?

A3: Yes, the orientation of the foam is critical. The manufacturing process of F1839 foam

results in an anisotropic cellular structure, meaning its mechanical properties differ in various

directions. Testing should always be performed with respect to the foam rise direction as

specified in the experimental protocol to ensure consistent and accurate results, and to

minimize unexpected failure modes.

Q4: What are the primary failure modes of F1839 foam during mechanical testing?

A4: The failure of rigid polyurethane foams like F1839 is complex and can manifest as brittle

fracture, compressive failure, or shear failure. During tensile testing, failure is often governed

by cell wall bending and stretching, leading to brittle fracture. In compression, failure typically

involves cell wall buckling and crushing. The specific failure mode is influenced by the foam's

density, the type of loading, and the test conditions.

Troubleshooting Guide: Preventing Cracking During
Testing
This guide provides solutions to common issues leading to cracking in F1839-I foam during

mechanical testing.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.epicresins.com/Blog/PreventingFieldFailuresBestPractices
https://www.epicresins.com/Blog/PreventingFieldFailuresBestPractices
https://www.benchchem.com/product/b161263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Cause Recommended Solution

Cracking at the Grip Interface

Stress Concentration: Sharp

grip edges or uneven clamping

pressure can create stress

concentrations, initiating

cracks.

Use grips with smooth,

rounded edges. Ensure

uniform pressure distribution

across the gripping surface.

For tensile testing, consider

using specialized fixtures for

foam specimens to minimize

clamping stress.

Specimen Misalignment:

Improper alignment of the

specimen in the grips can

introduce bending moments,

leading to premature failure.

Carefully align the specimen

with the loading axis of the

testing machine. Use

alignment fixtures if available.

Brittle Fracture in the Gauge

Section (Tensile Testing)

High Strain Rate: Rapid

loading can induce brittle

behavior in the foam.

Reduce the strain rate to allow

for more ductile deformation.

Consult ASTM F1839 and

relevant literature for

appropriate strain rates for the

specific test.

Low Temperature: Lower

temperatures can increase the

brittleness of the polyurethane

foam.

Conduct tests at a controlled

ambient temperature as

specified in the relevant

standards. If sub-ambient

testing is required, be aware of

the increased risk of brittle

fracture.

Shear Cracking Under

Compression

Frictionless Platens: Lack of

friction between the

compression platens and the

specimen can lead to shear

failure.

While frictionless surfaces are

often desired, some standards

may specify the surface finish.

Ensure the platens meet the

requirements of the test

protocol.
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Specimen Aspect Ratio: An

inappropriate height-to-width

ratio of the compression

specimen can promote

buckling and shear failure.

Adhere to the specimen

dimensions specified in ASTM

F1839 for compression testing

to ensure uniform compressive

loading.[8][9]

Inconsistent Cracking Behavior

Across Samples

Material Inhomogeneity:

Variations in foam density or

cell structure can lead to

inconsistent mechanical

behavior.

Visually inspect each

specimen for defects such as

voids or large cells before

testing. Ensure all specimens

are taken from the same lot

and, if possible, the same

block of foam.

Environmental Fluctuations:

Changes in laboratory

temperature and humidity can

affect the foam's properties.

Condition the specimens at a

constant temperature and

humidity for a specified period

before testing, as

recommended by ASTM

standards.[7]

Experimental Protocols
Detailed methodologies for key experiments are provided below. It is essential to consult the

full ASTM F1839 standard for comprehensive procedural details.[2][3][10]

Specimen Preparation
Proper specimen preparation is critical to prevent premature cracking.

Cutting: Use a sharp, high-speed cutting tool (e.g., a band saw with a fine-toothed blade) to

minimize surface tearing and the introduction of microcracks.

Dimensions: Machine specimens to the precise dimensions specified in the relevant testing

standard (e.g., ASTM F1839).

Inspection: Visually inspect each specimen for any surface flaws, voids, or inconsistencies in

cell structure. Discard any specimens with visible defects.
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Conditioning: Condition all specimens in a controlled environment (e.g., 23 ± 2°C and 50 ±

5% relative humidity) for at least 40 hours prior to testing.

Compression Testing (adapted from ASTM F1839)
Objective: To determine the compressive strength and modulus of the foam.

Apparatus: A universal testing machine with a calibrated load cell and compression platens.

Specimen: A right circular cylinder or a rectangular prism with dimensions as specified in the

standard.

Procedure:

Measure the dimensions of the conditioned specimen.

Place the specimen centrally on the lower compression platen.

Apply a compressive load at a constant rate of crosshead displacement until failure.

Record the load-displacement data.

Data Analysis: Calculate the compressive strength and modulus from the resulting stress-

strain curve.

Tensile Testing
While ASTM F1839 does not detail a tensile test, the principles of ASTM D1623 ("Standard

Test Method for Tensile and Tensile Adhesion Properties of Rigid Cellular Plastics") can be

adapted.

Objective: To determine the tensile strength and elongation of the foam.

Apparatus: A universal testing machine with suitable grips.

Specimen: A "dog-bone" shaped specimen with specified dimensions.

Procedure:
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Measure the cross-sectional area of the conditioned specimen's gauge section.

Secure the specimen in the grips, ensuring proper alignment.

Apply a tensile load at a constant rate of crosshead displacement until the specimen

fractures.

Record the load-elongation data.

Data Analysis: Calculate the tensile strength from the maximum load and the initial cross-

sectional area.

Quantitative Data Summary
The following tables summarize the influence of key parameters on the mechanical properties

of rigid polyurethane foam, which can inform testing protocols to prevent cracking.

Table 1: Effect of Temperature on Mechanical Properties of Rigid Polyurethane Foam

Temperature (°C)
Compressive Modulus
(MPa)

Tensile Modulus (MPa)

25 High High

90 Moderate Moderate

150 Low Low

Note: Higher temperatures generally lead to a decrease in stiffness and strength, making the

foam more ductile and less prone to brittle fracture.

Table 2: Effect of Strain Rate on Mechanical Properties of Rigid Polyurethane Foam

Strain Rate Compressive Strength Failure Mode

Low Lower More Ductile

High Higher More Brittle
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Note: Higher strain rates can increase the measured strength but also promote brittle failure. A

lower strain rate is recommended to reduce the risk of cracking.

Visualizations
Signaling Pathways and Logical Relationships
The following diagrams illustrate key relationships and workflows for troubleshooting cracking

in F1839-I foam.
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Caption: Troubleshooting workflow for identifying the root cause of foam cracking.
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Caption: Key factors influencing the cracking of F1839-I foam during testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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